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Compound of Interest

Compound Name: alpha-D-Erythrofuranose

CAS No.: 72599-80-5

Cat. No.: B15721058

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling alpha-D-Erythrofuranose, a key component in various research applications.

Adherence to these protocols will minimize risk and ensure the integrity of your experiments.

Personal Protective Equipment (PPE): A Multi-
layered Defense
When working with alpha-D-Erythrofuranose, a comprehensive approach to personal

protection is crucial. While some safety data sheets for similar compounds suggest that no

special protective equipment is needed under normal use, a cautious approach is always

recommended, especially when dealing with a powdered solid where dust formation is

possible.[1] The following table summarizes the recommended PPE.
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PPE Category Recommended Equipment Rationale

Eye/Face Protection
Tightly fitting safety goggles

with side-shields.

Protects against accidental

splashes and airborne

particles.

Hand Protection
Chemical-impermeable gloves

(e.g., Nitrile rubber).

Prevents direct skin contact

with the chemical.

Skin and Body Protection
Laboratory coat and

appropriate protective clothing.

Minimizes the risk of skin

exposure.[1]

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be necessary if dust or

aerosols are generated.

Prevents inhalation of airborne

particles.

Operational Plan: A Step-by-Step Protocol for Safe
Handling and Disposal
A clear and structured workflow is essential for minimizing hazards and ensuring the efficient

use of alpha-D-Erythrofuranose.

Handling and Storage Workflow

Preparation

Handling

Proceed to handling

Storage

Store appropriately

Spill Response

In case of spill
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Caption: Workflow for the safe handling and storage of alpha-D-Erythrofuranose.

1. Preparation:

Ensure adequate ventilation in the work area.[1]

Assemble all necessary PPE as outlined in the table above.

Have a pre-determined experimental protocol and all necessary equipment ready.

2. Handling:

Handle the substance in a well-ventilated area, such as a chemical fume hood, to control

dust and vapors.

Avoid direct contact with skin, eyes, and clothing.[1]

When transferring the solid, use appropriate tools (e.g., spatula, weighing paper) to minimize

dust generation.

Keep containers tightly closed when not in use.[1]

3. Storage:

Store in a dry, cool, and well-ventilated place.[1][2]

Keep the container tightly closed to prevent contamination and absorption of moisture.[1][2]

Store away from incompatible materials, such as strong oxidizing agents.[2][3]

Disposal Plan: A Responsible Conclusion to Your
Experiment
Proper disposal is a critical final step to ensure environmental safety and regulatory

compliance.
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Caption: Step-by-step process for the safe disposal of alpha-D-Erythrofuranose waste.

1. Collection:

Sweep up any solid waste and place it into a suitable, labeled container for disposal.[1] Avoid

generating dust during this process.[1]

Collect any liquid waste containing alpha-D-Erythrofuranose in a separate, clearly labeled,

and sealed container.

2. Labeling:

Clearly label all waste containers with the chemical name and any associated hazards.

3. Storage for Disposal:

Store waste containers in a designated, secure area away from general laboratory traffic.

4. Final Disposal:
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Dispose of all chemical waste in accordance with local, state, and federal regulations. This

typically involves using a certified chemical waste disposal service.

Emergency Procedures: Preparedness is Key
In the event of accidental exposure, immediate and appropriate action is crucial.

Exposure Route First Aid Measures

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[1]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Get medical attention if

symptoms occur.[1]

Inhalation
Remove to fresh air. Get medical attention if

symptoms occur.[1]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Get medical attention if

symptoms occur.[1]

Disclaimer: The information provided is based on available safety data sheets for alpha-D-
Erythrofuranose and similar furanose sugars. It is intended as a guide and should be

supplemented by a thorough risk assessment specific to your laboratory conditions and

experimental protocols. Always consult the most up-to-date Safety Data Sheet (SDS) for the

specific product you are using.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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